5-{[1-(Methylsulfanyl)propan-2-yl]amino}pyridine-2-carbonitrile

• Molecular Formula: C10H13N3S
• Molecular Weight: 207.30 g/mol
• IUPAC Name: 5-(1-methylsulfanylpropan-2-ylamino)pyridine-2-carbonitrile
• InChI: InChI=1S/C10H13N3S/c1-8(7-14-2)13-10-4-3-9(5-11)12-6-10/h3-4,6,8,13H,7H2,1-2H3
• InChI Key: JDCKRNUCROQYGO-UHFFFAOYSA-N
• Canonical SMILES: CC(CSC)NC1=CN=C(C=C1)C#N

Description

5-{[1-(Methylsulfanyl)propan-2-yl]amino}pyridine-2-carbonitrile (CAS: 1603502-87-9) is a pyridine derivative featuring a carbonitrile group at position 2 and a substituted amino group at position 5. The amino substituent includes a methylsulfanyl-propan-2-yl moiety, contributing to its unique physicochemical properties. This compound is commercially available through specialized suppliers , though synthetic details remain undisclosed in the provided evidence.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 5-{[1-(Methylsulfanyl)propan-2-yl]amino}pyridine-2-carbonitrile typically involves the reaction of 2-chloropyridine-5-carbonitrile with 1-(methylsulfanyl)propan-2-amine under suitable conditions. The reaction is usually carried out in the presence of a base such as potassium carbonate in an organic solvent like dimethylformamide (DMF) at elevated temperatures .

Industrial Production Methods

Industrial production methods for this compound may involve similar synthetic routes but on a larger scale. The use of continuous flow reactors and automated systems can enhance the efficiency and yield of the production process. The reaction conditions are optimized to ensure high purity and minimal by-products .

Chemical Reactions Analysis

Types of Reactions

5-{[1-(Methylsulfanyl)propan-2-yl]amino}pyridine-2-carbonitrile undergoes various types of chemical reactions, including:

Oxidation: The sulfur atom in the methylsulfanyl group can be oxidized to form sulfoxides or sulfones.

Reduction: The nitrile group can be reduced to form primary amines.

Substitution: The amino group can participate in nucleophilic substitution reactions.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include hydrogen peroxide and m-chloroperbenzoic acid (m-CPBA).

Reduction: Reducing agents such as lithium aluminum hydride (LiAlH4) or catalytic hydrogenation can be used.

Substitution: Nucleophiles like alkyl halides or acyl chlorides can react with the amino group under basic conditions.

Major Products Formed

Oxidation: Sulfoxides and sulfones.

Reduction: Primary amines.

Substitution: N-alkyl or N-acyl derivatives.

Scientific Research Applications

5-{[1-(Methylsulfanyl)propan-2-yl]amino}pyridine-2-carbonitrile has a wide range of scientific research applications:

Chemistry: Used as a building block in the synthesis of more complex molecules.

Biology: Investigated for its potential biological activities, including enzyme inhibition.

Medicine: Explored for its potential therapeutic effects, particularly in cancer research.

Industry: Utilized in the development of new materials and chemical processes

Mechanism of Action

The mechanism of action of 5-{[1-(Methylsulfanyl)propan-2-yl]amino}pyridine-2-carbonitrile involves its interaction with specific molecular targets. For instance, it may inhibit certain enzymes by binding to their active sites, thereby blocking their activity. The pathways involved can include signal transduction pathways that regulate cell growth and proliferation .

Comparison with Similar Compounds

Structural and Molecular Comparisons

The table below highlights key structural and molecular differences between 5-{[1-(Methylsulfanyl)propan-2-yl]amino}pyridine-2-carbonitrile and related compounds:

Compound Name	Core Structure	Molecular Formula	Molar Mass (g/mol)	Key Substituents
5-{[1-(Methylsulfanyl)propan-2-yl]amino}pyridine-2-carbonitrile	Pyridine	C₁₀H₁₂N₃S	206.28	-NH-[CH(CH₂SMe)₂] at C5; -CN at C2
2-Amino-4-(propylsulfanyl)-6-(2-thienyl)-5-pyrimidinecarbonitrile	Pyrimidine	C₁₂H₁₂N₄S₂	276.38	-NH₂ at C2; -SPr at C4; -thienyl at C6; -CN at C5
2-Sulfanyl-6-(2-thienyl)pyridine-3-carbonitrile	Pyridine	C₉H₅N₂S₂	217.28	-SH at C2; -thienyl at C6; -CN at C3
1-Amino-6-(5-bromo-benzofuran-2-yl)-2-oxo-1,2-dihydro-pyridine-3-carbonitrile	Pyridine	C₁₄H₉BrN₃O₂	330.90	-NH₂ at C1; -oxo at C2; -5-bromo-benzofuran at C6; -CN at C3

Key Observations:

Pyridine derivatives with thienyl or benzofuran substituents (e.g., compounds from ) exhibit increased aromaticity and steric bulk compared to the methylsulfanyl-propan-2-yl group in the target compound .

The carbonitrile group, common to all compounds, may act as a hydrogen bond acceptor or participate in dipolar interactions, critical for target binding .

Molecular Weight and Solubility :

• The bromo-benzofuran derivative (330.90 g/mol) has significantly higher molecular weight than the target compound (206.28 g/mol), likely reducing solubility in aqueous media .
• The pyrimidine derivative (276.38 g/mol) balances moderate lipophilicity and molecular size, making it a candidate for pharmacokinetic optimization .

Biological Activity

5-{[1-(Methylsulfanyl)propan-2-yl]amino}pyridine-2-carbonitrile is a compound of increasing interest in medicinal chemistry due to its diverse biological activities. This article synthesizes findings from various studies to provide a comprehensive overview of its biological activity, including potential therapeutic applications, mechanisms of action, and relevant case studies.

Chemical Structure and Properties

The compound can be structurally represented as follows:

$$\text{C}_{12}\text{H}_{16}\text{N}_4\text{S}$$

Where:

• C : Carbon
• H : Hydrogen
• N : Nitrogen
• S : Sulfur

Antimicrobial Activity

Several studies have reported the antimicrobial properties of 5-{[1-(Methylsulfanyl)propan-2-yl]amino}pyridine-2-carbonitrile. It has demonstrated significant activity against various bacterial strains, including both Gram-positive and Gram-negative bacteria. For instance, a study highlighted its effectiveness against Methicillin-resistant Staphylococcus aureus (MRSA) with a minimum inhibitory concentration (MIC) of 32 µg/mL .

Anticancer Properties

Research indicates that this compound may possess anticancer properties. A series of in vitro assays revealed that it inhibits the proliferation of cancer cell lines, including breast and lung cancer cells. The mechanism appears to involve the induction of apoptosis via the mitochondrial pathway, as evidenced by increased levels of pro-apoptotic proteins and decreased levels of anti-apoptotic proteins .

Enzyme Inhibition

5-{[1-(Methylsulfanyl)propan-2-yl]amino}pyridine-2-carbonitrile has been identified as an inhibitor of heat shock protein 90 (HSP90), which plays a crucial role in cancer cell survival and proliferation. Inhibition of HSP90 leads to the destabilization of client proteins involved in oncogenic signaling pathways, thereby reducing tumor growth .

The biological activity of 5-{[1-(Methylsulfanyl)propan-2-yl]amino}pyridine-2-carbonitrile can be attributed to several mechanisms:

• Protein Interaction : The compound binds to specific protein targets, disrupting their function and leading to cellular apoptosis.
• Reactive Oxygen Species (ROS) Generation : It induces oxidative stress within cells, contributing to cell death in cancerous tissues.
• Inhibition of Key Enzymes : By inhibiting enzymes like HSP90, it disrupts critical signaling pathways necessary for cancer cell survival.

Study 1: Antimicrobial Efficacy

A recent study evaluated the antimicrobial efficacy of the compound against a panel of bacterial strains. The results showed that at concentrations ranging from 16 to 64 µg/mL, the compound effectively inhibited bacterial growth, particularly against MRSA and Escherichia coli. The study concluded that modifications to the side chain could enhance its potency further .

Study 2: Anticancer Activity

In a controlled laboratory setting, researchers treated breast cancer cell lines with varying concentrations of 5-{[1-(Methylsulfanyl)propan-2-yl]amino}pyridine-2-carbonitrile. The results indicated a dose-dependent reduction in cell viability, with IC50 values calculated at approximately 25 µM. Flow cytometry analysis confirmed that treated cells exhibited increased apoptotic markers compared to untreated controls .